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The advent of the non-fullerene acceptor Y6 has propelled organic solar cells (OSCs) to new
heights in power conversion efficiency (PCE). The performance of Y6-based devices is
intricately linked to the device architecture, with both conventional (p-i-n) and inverted (n-i-p)
structures being widely employed. This guide provides an objective comparison of Y6's
performance in these two configurations, supported by experimental data, detailed fabrication
protocols, and visual representations of the device structures and energy levels.

Performance Comparison

The choice between a conventional and an inverted device structure significantly impacts the
key photovoltaic parameters of Y6-based solar cells. The following table summarizes a
comparative view of the Power Conversion Efficiency (PCE), Open-circuit Voltage (Voc), Short-
circuit Current density (Jsc), and Fill Factor (FF) for devices based on the donor-acceptor blend
PM6:Y6.
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Device Jsc
PCE (%) Voc (V) FF (%) Reference
Structure (mA/cm?)
_ ~25.5
Conventional  ~14.5% ~0.85V ~75% [1]
mA/cm?
~24.0
Inverted 12-13% ~0.83V ~70% [1]
mA/cm?2
, 25.10
Conventional 15.76% 0.86 V 72.8% [2]
mA/cm?
Inverted 13.71% 0.887V - - [3]
Conventional  17.06% - - - [4]

Generally, conventional device structures with Y6 have demonstrated slightly higher power
conversion efficiencies in several studies. For instance, one study reported PCEs of
approximately 14.5% for conventional devices, while their inverted counterparts reached PCEs
of 12-13%. However, the inverted structure can sometimes yield a higher open-circuit voltage.
The choice of interfacial layers plays a crucial role in optimizing the performance of both device
architectures.

Device Architecture and Energy Level Diagram

The fundamental difference between conventional and inverted organic solar cells lies in the
order of charge collection at the electrodes.
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Click to download full resolution via product page
Caption: Conventional and Inverted Device Architectures for PM6:Y6 Solar Cells.

In the conventional (p-i-n) structure, holes are collected at the bottom transparent electrode
(anode), typically Indium Tin Oxide (ITO) coated with a hole transport layer (HTL) like
PEDOT:PSS. Electrons are collected at the top metal electrode (cathode). In the inverted (n-i-p)
structure, the polarity is reversed. Electrons are collected at the bottom ITO electrode, which is
modified with an electron transport layer (ETL) such as Zinc Oxide (ZnO), and holes are
collected at the top metal electrode (anode), often with a molybdenum trioxide (MoOs) hole

transport layer.
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Initial Steps
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Final Step

Device Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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